Cas no 2229295-32-1 (2-oxo-5-(1H-pyrazol-1-yl)pentanoic acid)

• Product Name: 2-oxo-5-(1H-pyrazol-1-yl)pentanoic acid
• CAS No: 2229295-32-1
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5928565
• PubChem ID: 165858532
• Update Time: 2025-08-05

2-oxo-5-(1H-pyrazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-5-(1H-pyrazol-1-yl)pentanoic acid
• EN300-1729642
• 2229295-32-1

• Inchi： 1S/C8H10N2O3/c11-7(8(12)13)3-1-5-10-6-2-4-9-10/h2,4,6H,1,3,5H2,(H,12,13)
• InChI Key： AWXDTSAWWWQORO-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CCCN1C=CC=N1

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-oxo-5-(1H-pyrazol-1-yl)pentanoic acid

Introduction to 2-oxo-5-(1H-pyrazol-1-yl)pentanoic acid (CAS No. 2229295-32-1)

2-oxo-5-(1H-pyrazol-1-yl)pentanoic acid, identified by the CAS number 2229295-32-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a pyrazole ring and a pentanoic acid moiety, make it a promising candidate for further investigation in drug discovery and molecular biology.

The molecular structure of 2-oxo-5-(1H-pyrazol-1-yl)pentanoic acid consists of a five-carbon chain terminated by a carboxylic acid group, with an oxo group (C=O) at the second carbon and a pyrazole ring attached to the fifth carbon. This arrangement imparts specific chemical properties that could be exploited for various applications. The pyrazole ring, a heterocyclic compound with a five-membered structure containing two nitrogen atoms, is well-documented for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel compounds with potential therapeutic benefits. 2-oxo-5-(1H-pyrazol-1-yl)pentanoic acid has emerged as a compound of interest due to its structural similarity to known bioactive molecules. Studies have begun to explore its pharmacological properties, particularly in the context of anti-inflammatory, antimicrobial, and anticancer applications. The pyrazole moiety is known to exhibit significant biological activity, making this compound a valuable scaffold for drug design.

One of the most compelling aspects of 2-oxo-5-(1H-pyrazol-1-yl)pentanoic acid is its potential as a lead compound in the development of new drugs. Researchers have hypothesized that its ability to modulate enzyme activity and interact with cellular pathways could lead to the discovery of novel therapeutic agents. For instance, preliminary studies suggest that this compound may inhibit certain enzymes involved in inflammation, thereby offering a potential treatment for inflammatory diseases.

The synthesis of 2-oxo-5-(1H-pyrazol-1-yl)pentanoic acid has been optimized through various chemical methodologies, ensuring high yield and purity. The process typically involves multi-step reactions starting from readily available precursors such as pentanone derivatives and hydrazine hydrate for the pyrazole ring formation. Advances in synthetic chemistry have enabled more efficient and scalable production methods, making it feasible to conduct extensive biological evaluations.

From a biochemical perspective, 2-oxo-5-(1H-pyrazol-1-yl)pentanoic acid exhibits interesting interactions with biological targets. The pyrazole ring can engage with proteins and enzymes through hydrogen bonding and hydrophobic interactions, which are crucial for drug efficacy. Additionally, the carboxylic acid group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

Recent studies have also explored the pharmacokinetic properties of 2-oxo-5-(1H-pyrazol-1-yl)pentanoic acid, assessing its solubility, stability, and metabolic pathways. These investigations are essential for understanding how the compound behaves within living systems and for predicting its potential therapeutic window. Preliminary data indicate that this compound has favorable pharmacokinetic characteristics, suggesting its suitability for further development into a drug candidate.

The potential applications of 2-oxo-5-(1H-pyrazol-1-ylo pentanoic acid) extend beyond traditional pharmaceuticals. Researchers are also investigating its use in agrochemicals and industrial processes where its unique chemical properties could be leveraged. For example, derivatives of this compound may exhibit herbicidal or fungicidal activity, offering new solutions for crop protection.

In conclusion, 2 oxo 5 ( 1H pyrazol 1 yl ) pentanoic acid ( CAS No . 2229295 32 1 ) represents an exciting area of research with significant potential in pharmaceuticals . Its structural features , combined with preliminary evidence of biological activity , make it a valuable compound for further investigation . As research continues , we can expect more insights into its therapeutic applications and synthetic possibilities . p >